Cas no 1361343-99-8 (Coenzyme A, S-(hydrogen 2-hexylpropanedioate))

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) structure
1361343-99-8 structure
Coenzyme A, S-(hydrogen 2-hexylpropanedioate)
1361343-99-8
C30H50N7O19P3S
937.739789485931
5598753

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Properties

Names and Identifiers

    • IYBMWUXSPSFNQT-PMDCUQHOSA-N
    • 1S/C30H50N7O19P3S/c1-4-5-6-7-8-17(28(42)43)29(44)60-12-11-32-19(38)9-10-33-26(41)23(40)30(2,3)14-53-59(50,51)56-58(48,49)52-13-18-22(55-57(45,46)47)21(39)27(54-18)37-16-36-20-24(31)34-15-35-25(20)37/h15-18,21-23,27,39-40H,4-14H2,1-3H3,(H,32,38)(H,33,41)(H,42,43)(H,48,49)(H,50,51)(H2,31,34,35)(H2,45,46,47)/t17?,18-,21-,22-,23+,27-/m1/s1
    • O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C(=O)O)CCCCCC)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:Et3N, S:CH2Cl2, 0°C; 0.5 h, rt
1.2R:HCl, S:H2O
2.1S:Benzene, rt; 4 h, reflux
2.2R:NaOH, S:H2O
3.1S:PhMe, 48 h, rt
4.1S:H2O, S:THF, overnight, rt, pH 8.5
5.1R:NaHCO3, C:Coenzyme II, reduced, S:H2O, 0.5 h, 30°C, pH 7
5.2R:Cl3CCO2H, S:H2O
Reference
Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility
By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Raw materials

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Preparation Products

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Related Literature

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